Cas no 303145-45-1 ((4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE)

(4-Chlorophenyl)(5-methoxy-3-methyl-1-benzofuran-2-yl)methanone is a benzofuran-derived ketone compound with potential applications in pharmaceutical and organic synthesis research. Its molecular structure features a chlorophenyl group and a methoxy-substituted benzofuran moiety, contributing to its unique reactivity and physicochemical properties. The compound may serve as a key intermediate in the development of bioactive molecules, particularly due to the presence of electron-donating and electron-withdrawing functional groups, which influence its binding affinity and stability. Its well-defined structure allows for precise modifications in synthetic pathways. Suitable for controlled reactions, this compound is typically handled under standard laboratory conditions, with purity and consistency being critical for research reproducibility.

(4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE structure

303145-45-1 structure

Product Name:(4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE

CAS No:303145-45-1

MF:C₁₇H₁₃ClO₃

MW:300.736324071884

CID:5175416

Update Time:2026-03-04

(4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

- (4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE
- 2-(4-chlorobenzoyl)-5-methoxy-3-methyl-1-benzofuran
- Methanone, (4-chlorophenyl)(5-methoxy-3-methyl-2-benzofuranyl)-
- Inchi： 1S/C17H13ClO3/c1-10-14-9-13(20-2)7-8-15(14)21-17(10)16(19)11-3-5-12(18)6-4-11/h3-9H,1-2H3
- InChI Key： UERPSAPRJVFXDR-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(Cl)C=C1)(C1=C(C)C2=CC(OC)=CC=C2O1)=O

(4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	11J-579S-1MG	(4-chlorophenyl)(5-methoxy-3-methyl-1-benzofuran-2-yl)methanone	303145-45-1	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	11J-579S-5MG	(4-chlorophenyl)(5-methoxy-3-methyl-1-benzofuran-2-yl)methanone	303145-45-1	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	11J-579S-10MG	(4-chlorophenyl)(5-methoxy-3-methyl-1-benzofuran-2-yl)methanone	303145-45-1	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	11J-579S-50MG	(4-chlorophenyl)(5-methoxy-3-methyl-1-benzofuran-2-yl)methanone	303145-45-1	>90%	50mg	£77.00	2025-02-08
Key Organics Ltd	11J-579S-100MG	(4-chlorophenyl)(5-methoxy-3-methyl-1-benzofuran-2-yl)methanone	303145-45-1	>90%	100mg	£110.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00886154-1g	2-(4-Chlorobenzoyl)-5-methoxy-3-methyl-1-benzofuran	303145-45-1	90%	1g	￥2401.0	2023-03-30
Ambeed	A885300-1g	2-(4-Chlorobenzoyl)-5-methoxy-3-methyl-1-benzofuran	303145-45-1	90%	1g	$350.0	2024-04-20

(4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

Additional information on (4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE

Comprehensive Analysis of (4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE (CAS No. 303145-45-1)

The compound (4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE, identified by its CAS No. 303145-45-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including a benzofuran core and a methoxy substituent, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications due to its bioactive properties and compatibility with various chemical reactions.

One of the most frequently searched questions about this compound revolves around its synthesis methods and reactivity. Recent studies highlight its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery. The presence of the 4-chlorophenyl group enhances its stability, while the methyl and methoxy groups contribute to its solubility in organic solvents. These attributes make it a versatile building block for medicinal chemistry applications.

In the context of green chemistry, 303145-45-1 has been evaluated for its environmental impact. Researchers are investigating sustainable synthesis routes to minimize waste and energy consumption. This aligns with the growing demand for eco-friendly chemical processes, a topic that dominates current scientific discourse. The compound's low toxicity profile further supports its use in biocompatible materials.

Another area of interest is the compound's potential in photophysical applications. Its benzofuran derivative structure exhibits promising fluorescence properties, making it a candidate for optical materials and sensors. This has led to a surge in searches for "benzofuran-based fluorophores" and "303145-45-1 applications in optoelectronics."

From a commercial perspective, (4-CHLOROPHENYL)(5-METHOXY-3-METHYL-1-BENZOFURAN-2-YL)METHANONE is available in limited quantities, primarily for research purposes. Suppliers often emphasize its high purity and consistent quality, which are critical for reproducible results in laboratory settings. The compound's storage conditions and handling guidelines are also frequently queried, reflecting the need for precise protocols in chemical research.

In summary, CAS No. 303145-45-1 represents a multifaceted compound with broad implications across pharmaceuticals, materials science, and environmental chemistry. Its structural complexity and functional diversity continue to inspire innovative research, addressing both academic and industrial challenges. As interest in specialty chemicals grows, this compound is poised to remain a focal point in scientific exploration.